Cas no 2034225-31-3 (2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine)
2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine Chemical and Physical Properties
Names and Identifiers
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- indolizin-2-yl-(3-pyridazin-3-yloxypiperidin-1-yl)methanone
- indolizin-2-yl(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone
- 2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine
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- Inchi: 1S/C18H18N4O2/c23-18(14-11-15-5-1-2-9-21(15)12-14)22-10-4-6-16(13-22)24-17-7-3-8-19-20-17/h1-3,5,7-9,11-12,16H,4,6,10,13H2
- InChI Key: OUXHBBVOSPWHSN-UHFFFAOYSA-N
- SMILES: O(C1C([H])=C([H])C([H])=NN=1)C1([H])C([H])([H])N(C(C2C([H])=C3C([H])=C([H])C([H])=C([H])N3C=2[H])=O)C([H])([H])C([H])([H])C1([H])[H]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 447
- XLogP3: 2.4
- Topological Polar Surface Area: 59.7
2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6490-0316-2μmol |
2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine |
2034225-31-3 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0316-5μmol |
2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine |
2034225-31-3 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0316-10μmol |
2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine |
2034225-31-3 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0316-20μmol |
2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine |
2034225-31-3 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0316-1mg |
2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine |
2034225-31-3 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0316-2mg |
2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine |
2034225-31-3 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0316-3mg |
2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine |
2034225-31-3 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0316-4mg |
2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine |
2034225-31-3 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0316-5mg |
2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine |
2034225-31-3 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6490-0316-10mg |
2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine |
2034225-31-3 | 10mg |
$79.0 | 2023-09-08 |
2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine
2-[3-(Pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine: A Comprehensive Overview
The compound 2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine, identified by the CAS number 2034225-31-3, represents a significant advancement in the field of heterocyclic chemistry. This molecule, with its unique structural features, has garnered considerable attention in recent years due to its potential applications in drug discovery and materials science. The compound's name itself highlights its complex architecture, combining elements of pyridazine, piperidine, and indolizine moieties, which are known for their versatile chemical properties.
Recent studies have focused on the synthesis and characterization of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and computational modeling. These advancements have not only improved the efficiency of its production but also provided deeper insights into its electronic properties. For instance, researchers have utilized density functional theory (DFT) to analyze the molecular orbitals of 2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine, revealing its potential as a candidate for organic electronics.
The indolizine core of this compound is particularly noteworthy, as it contributes significantly to its aromatic stability and conjugation capabilities. This feature makes it an attractive option for applications in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Furthermore, the pyridazine moiety introduces additional electron-withdrawing effects, enhancing the compound's reactivity and making it a promising candidate for catalytic applications.
In terms of biological activity, preliminary assays have demonstrated that 2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in drug development. However, further studies are required to fully understand its pharmacokinetic properties and toxicity profile.
From a synthetic perspective, the construction of this compound involves a multi-step process that integrates various coupling reactions and cyclization techniques. The use of palladium-catalyzed cross-coupling reactions has proven to be particularly effective in assembling the indolizine framework. This approach not only ensures high yields but also facilitates the introduction of functional groups for subsequent modifications.
Looking ahead, the integration of machine learning algorithms into the design and synthesis of compounds like 2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine is expected to revolutionize the field of medicinal chemistry. By predicting optimal reaction conditions and identifying novel synthetic pathways, these tools can significantly accelerate drug discovery efforts.
In conclusion, 2-[3-(pyridazin-3-yloxy)piperidine-1-carbonyl]indolizine, with its intricate structure and diverse functional groups, represents a valuable addition to the arsenal of heterocyclic compounds available to chemists today. Its potential applications span across multiple disciplines, making it a subject of continued research interest in both academia and industry.
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